![molecular formula C8H8BrNO B2643421 5-Bromo-2-methylbenzamide CAS No. 854633-21-9](/img/structure/B2643421.png)
5-Bromo-2-methylbenzamide
Overview
Description
Synthesis Analysis
While there isn’t specific information available on the synthesis of 5-Bromo-2-methylbenzamide, related compounds such as 5-bromo-2-chloro-4-(methoxycarbonyl)benzoic acid have been synthesized effectively in six steps, including nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization .Scientific Research Applications
Synthesis and Chemical Reactions
5-Bromo-2-methylbenzamide serves as a crucial intermediate in various chemical syntheses. For instance, it plays a role in the Cu-catalyzed synthesis of substituted 3-methyleneisoindolin-1-ones, a process that involves the decarboxylative cross-coupling of 2-halobenzamides (Gogoi et al., 2014). Additionally, it is used in the synthesis of various pharmaceuticals and chemical compounds, such as chlorantraniliprole, an insecticide developed through a series of reactions starting from 3-methyl-2-nitrobenzoic acid (Chen Yi-fen et al., 2010).
Biological Activities
In biological research, derivatives of this compound exhibit a range of activities. For example, C-5-bromo-2-hydroxyphenylcalix[4]-2-methylresorcinarene, synthesized from 5-bromo-2-hydroxybenzaldehyde and 2-methylresorcinol, has demonstrated strong antiviral properties against HSV-1 and weak antibacterial activity against Gram-positive bacteria (Abosadiya et al., 2013). Similarly, nitrogen-containing bromophenols, isolated from marine red algae and structurally related to this compound, have shown significant radical scavenging activity, suggesting potential application as natural antioxidants (Ke-kai Li et al., 2012).
Properties
IUPAC Name |
5-bromo-2-methylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4H,1H3,(H2,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IENXGTOPRPDOAE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Br)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
854633-21-9 | |
Record name | 5-bromo-2-methylbenzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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